Cas no 172843-96-8 (METHYL(2S)-2-AMINO-3-(THIOPHEN-3-YL)PROPANOATE)

METHYL(2S)-2-AMINO-3-(THIOPHEN-3-YL)PROPANOATE structure
172843-96-8 structure
Product Name:METHYL(2S)-2-AMINO-3-(THIOPHEN-3-YL)PROPANOATE
CAS No:172843-96-8
MF:C8H11NO2S
MW:185.24344086647
CID:5528193
PubChem ID:22847659
Update Time:2024-03-01

METHYL(2S)-2-AMINO-3-(THIOPHEN-3-YL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

    • METHYL(2S)-2-AMINO-3-(THIOPHEN-3-YL)PROPANOATE
    • 3-Thiophenepropanoic acid, α-amino-, methyl ester, (αS)-
    • Inchi: 1S/C8H11NO2S/c1-11-8(10)7(9)4-6-2-3-12-5-6/h2-3,5,7H,4,9H2,1H3/t7-/m0/s1
    • InChI Key: LOQJOEVPJCMGKJ-ZETCQYMHSA-N
    • SMILES: C(C1=CSC=C1)[C@H](N)C(=O)OC

Computed Properties

  • Exact Mass: 185.05104977g/mol
  • Monoisotopic Mass: 185.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Density: 1.216±0.06 g/cm3(Predicted)
  • Boiling Point: 270.2±25.0 °C(Predicted)
  • pka: 7.25±0.33(Predicted)
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